Cas no 2167942-71-2 (methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate)

• Product Name: methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate
• CAS No: 2167942-71-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6089550
• PubChem ID: 165785185
• Update Time: 2025-10-31

methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate
• EN300-1460117
• 2167942-71-2

• Inchi： 1S/C11H18O2/c1-10(2)7-11(3,4)8(10)6-9(12)13-5/h6H,7H2,1-5H3
• InChI Key： YRAGDZODOANSGC-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1/C(C)(C)CC/1(C)C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate

Recent Advances in the Application of Methyl 2-(2,2,4,4-Tetramethylcyclobutylidene)acetate (CAS: 2167942-71-2) in Chemical Biology and Pharmaceutical Research

The compound methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate (CAS: 2167942-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its rigid cyclobutylidene core and ester functionality make it an attractive scaffold for the design of novel inhibitors targeting key enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent cyclooxygenase-2 (COX-2) inhibitors, showcasing its utility in anti-inflammatory drug development.

In addition to its role in small molecule drug design, methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate has also been explored for its potential in prodrug strategies. Researchers have leveraged its ester moiety to improve the pharmacokinetic properties of poorly soluble drugs, thereby enhancing their bioavailability. A recent preclinical study highlighted its use in the development of a prodrug for a novel anticancer agent, demonstrating improved tumor penetration and reduced systemic toxicity compared to the parent compound.

Furthermore, advances in synthetic methodologies have enabled the efficient large-scale production of methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate, addressing previous challenges related to yield and purity. A 2024 publication in Organic Process Research & Development detailed an optimized catalytic process that significantly reduces production costs while maintaining high enantiomeric purity, making this compound more accessible for industrial applications.

In conclusion, methyl 2-(2,2,4,4-tetramethylcyclobutylidene)acetate (CAS: 2167942-71-2) represents a promising building block in modern pharmaceutical research. Its diverse applications, ranging from drug design to prodrug development, underscore its importance in the field. Future research directions may include further exploration of its biological targets and the development of derivatives with enhanced therapeutic profiles.